Ethyl 2-methyl-6,7-dihydro-5H-pyrrolizine-3-carboxylate
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Overview
Description
“Ethyl 2-methyl-6,7-dihydro-5H-pyrrolizine-3-carboxylate” is a chemical compound with the CAS Number: 2104220-54-2 . It has a molecular weight of 193.25 .
Molecular Structure Analysis
The molecular structure of “this compound” can be found in the referenced sources .
Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It should be stored in a refrigerator .
Scientific Research Applications
Annulation Synthesis
Zhu, Lan, and Kwon (2003) explored the use of ethyl 2-methyl-2,3-butadienoate as a 1,4-dipole synthon in [4 + 2] annulation with N-tosylimines, yielding tetrahydropyridine derivatives with complete regioselectivity. This study showcases the potential of ethyl 2-methyl-6,7-dihydro-5H-pyrrolizine-3-carboxylate in synthetic chemistry for the production of complex organic compounds (Zhu, Lan & Kwon, 2003).
Synthesis of Diketopyrrolopyrrole (DPP) Pigments
Morton et al. (2005) described the synthesis of diketopyrrolopyrrole pigments using ethyl 2-aryl-4,5-dihydro-5-oxopyrrole-3-carboxylates. This research highlights the role of this compound derivatives in the production of novel pigment compounds (Morton et al., 2005).
Anti-inflammatory Applications
Attallah et al. (2017) investigated the anti-inflammatory activity of a novel pyrrolizine derivative, highlighting its potential as an anti-inflammatory agent. This study shows the application of this compound in medicinal chemistry (Attallah et al., 2017).
Antibacterial Activity
Toja et al. (1986) synthesized a series of 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids from ethyl 5-methyl(or 5H)-2-aminopyrrole-3-carboxylate, discovering antibacterial activity in one of the compounds. This demonstrates the compound's potential in developing new antibacterial agents (Toja et al., 1986).
Antimalarial Activities
Ningsanont et al. (2003) evaluated derivatives of ethyl 5-phenyl-6-oxa-1-azabicyclo[3.1.0]hexane-2-carboxylate for antimalarial activities, further highlighting the potential of this compound in the development of antimalarial drugs (Ningsanont et al., 2003).
Industrial Applications
Dohare et al. (2017) investigated the use of ethyl 6-amino-3-methyl-4-(p-tolyl)-2,4-dihydropyrano[2,3,C]pyrazole-5-carboxylate as a corrosion inhibitor for mild steel, indicating the compound's applicability in industrial processes (Dohare et al., 2017).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-methyl-6,7-dihydro-5H-pyrrolizine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c1-3-14-11(13)10-8(2)7-9-5-4-6-12(9)10/h7H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLHQZYHJCOVOAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C2N1CCC2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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